Cas no 16630-60-7 (Butanoic acid,3-(methylthio)propyl ester)

• Product Name: Butanoic acid,3-(methylthio)propyl ester
• CAS No: 16630-60-7
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 184680
• Update Time: 2025-05-21

Butanoic acid,3-(methylthio)propyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-(methylthio)propyl ester
• 3-methylsulfanylpropyl butanoate
• 3-(methylthio)propyl butanoate
• 3-(Methylthio)propyl butyrate
• 3-Methylthiopropylbutyrat
• AC1L39N9
• AC1Q67NJ
• AG-E-15799
• AR-1E7820
• CTK4D2296
• EINECS 240-680-8
• METHIONYLBUTYRATE
• Butanoic acid 3-(methylthio)propyl ester

• Inchi： 1S/C8H16O2S/c1-3-5-8(9)10-6-4-7-11-2/h3-7H2,1-2H3
• InChI Key： HSCZLQOPSGMKTK-UHFFFAOYSA-N
• SMILES： CCCC(OCCCSC)=O

Computed Properties

• Exact Mass: 176.08718
• Monoisotopic Mass: 176.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2

Experimental Properties

• Density: 0.990±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 244.4±23.0 ºC,
• Flash Point: 102.3±10.6 ºC,
• Refractive Index: 1.458 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 26.3
• FEMA: 4160 | METHIONYL BUTYRATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanoic acid,3-(methylthio)propyl ester

Butanoic acid,3-(methylthio)propyl ester (CAS No. 16630-60-7): A Comprehensive Guide to Its Properties and Applications

Butanoic acid,3-(methylthio)propyl ester, also known by its CAS No. 16630-60-7, is a fascinating organic compound that has garnered attention in various industries due to its unique chemical properties and versatile applications. This ester derivative, which combines butanoic acid with a methylthio functional group, is widely studied for its role in flavor and fragrance formulations, as well as its potential in specialty chemical synthesis. In this article, we delve deep into the characteristics, uses, and current trends surrounding this compound, addressing common queries and industry demands.

The molecular structure of Butanoic acid,3-(methylthio)propyl ester features a butanoic acid backbone esterified with a 3-(methylthio)propyl group. This configuration imparts distinct olfactory properties, making it a valuable ingredient in perfumery and food flavoring. Recent studies highlight its role in creating umami or savory notes, aligning with the growing consumer preference for complex, natural-tasting flavors. The compound’s low odor threshold and compatibility with other aroma chemicals further enhance its appeal in flavor engineering.

In the realm of green chemistry, CAS No. 16630-60-7 has emerged as a subject of interest due to its potential as a bio-based intermediate. Researchers are exploring sustainable production methods, such as enzymatic esterification, to meet the demand for eco-friendly alternatives in the chemical industry. This aligns with global trends toward reducing carbon footprints and adopting circular economy principles. A frequently asked question in this context is: "How can Butanoic acid,3-(methylthio)propyl ester be synthesized sustainably?" Current innovations focus on using renewable feedstocks like plant-derived alcohols and sulfur sources.

Another hot topic is the compound’s application in functional fragrances. With the rise of aromatherapy and wellness products, Butanoic acid,3-(methylthio)propyl ester is being investigated for its potential mood-enhancing effects. Its sulfur-containing moiety may contribute to unique scent profiles that resonate with consumers seeking niche perfumery experiences. Perfumers often inquire about its synergistic effects with other esters or terpenes, which can unlock novel olfactory dimensions.

From a technical standpoint, the compound’s physicochemical properties—such as its boiling point, solubility, and stability—are critical for industrial applications. For instance, its moderate volatility makes it suitable for both top-note and middle-note formulations in perfumes. Additionally, its compatibility with polar and non-polar solvents expands its utility in cosmetic emulsions and food-grade formulations. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to ensure purity and quality control.

The demand for Butanoic acid,3-(methylthio)propyl ester is also driven by its role in specialty chemicals. For example, it serves as a precursor in the synthesis of thioether derivatives, which are pivotal in agrochemicals and pharmaceuticals. Industry professionals often search for "suppliers of high-purity CAS No. 16630-60-7" or "custom synthesis options," reflecting the need for tailored solutions in R&D. Regulatory compliance, particularly in REACH and FDA approvals, is another key consideration for manufacturers.

In conclusion, Butanoic acid,3-(methylthio)propyl ester (CAS No. 16630-60-7) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from flavors to fragrances and beyond—underscore its importance in modern science. As sustainability and customization trends grow, this compound will likely remain at the forefront of specialty chemical discussions. For those exploring its potential, understanding its structure-activity relationships and market dynamics is essential to unlocking its full value.